4-(4-Methylphenyl)but-3-enoic acid
Overview
Description
4-(4-Methylphenyl)but-3-enoic acid is a chemical compound that belongs to the family of carboxylic acids. It is also known as p-methylcinnamic acid and is widely used in various scientific research applications. This compound has a unique structure that makes it a useful tool for studying various biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of 4-(4-Methylphenyl)but-3-enoic acid is not fully understood. However, it is believed to act as an inhibitor of various enzymes involved in the biosynthesis of prostaglandins and leukotrienes. It is also believed to have anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Methylphenyl)but-3-enoic acid are not fully understood. However, it is known to have anti-inflammatory and analgesic properties. It is also believed to have antioxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
4-(4-Methylphenyl)but-3-enoic acid has various advantages and limitations for lab experiments. One of the advantages is that it is readily available and can be synthesized easily. It is also stable under various conditions and can be stored for a long time. However, one of the limitations is that it is not very soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are various future directions for the use of 4-(4-Methylphenyl)but-3-enoic acid in scientific research. One of the future directions is the development of new methods for the synthesis of this compound. Another future direction is the exploration of its potential as a drug candidate for the treatment of various diseases. Moreover, its potential as a chiral auxiliary in asymmetric synthesis can be further explored. Finally, its antioxidant properties can be further studied to understand its potential as a natural antioxidant.
Conclusion:
In conclusion, 4-(4-Methylphenyl)but-3-enoic acid is a useful tool for various scientific research applications. It can be easily synthesized and has various biochemical and physiological effects. Its mechanism of action is not fully understood, but it is believed to have anti-inflammatory and analgesic properties. It has advantages and limitations for lab experiments, and there are various future directions for its use in scientific research.
Scientific Research Applications
4-(4-Methylphenyl)but-3-enoic acid has various scientific research applications. It is widely used as a starting material for the synthesis of various pharmaceuticals, agrochemicals, and fragrances. It is also used as a building block for the synthesis of various organic compounds. Moreover, it is used as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
(E)-4-(4-methylphenyl)but-3-enoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O2/c1-9-5-7-10(8-6-9)3-2-4-11(12)13/h2-3,5-8H,4H2,1H3,(H,12,13)/b3-2+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTWYCWPHQZDKMI-NSCUHMNNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/CC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301278881 |
Source
|
| Record name | (3E)-4-(4-Methylphenyl)-3-butenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301278881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methylphenyl)but-3-enoic acid | |
CAS RN |
127404-74-4 |
Source
|
| Record name | (3E)-4-(4-Methylphenyl)-3-butenoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=127404-74-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3E)-4-(4-Methylphenyl)-3-butenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301278881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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